Cas no 32854-75-4 (Lappaconitine)

Lappaconitine is a diterpenoid alkaloid derived from plants of the Aconitum genus, primarily recognized for its pharmacological properties. It exhibits potent analgesic and antiarrhythmic effects, making it a subject of interest in medicinal chemistry and drug development. The compound acts as a sodium channel modulator, contributing to its ability to alleviate neuropathic pain and stabilize cardiac rhythms. Its high selectivity and efficacy at low concentrations underscore its potential as a therapeutic agent. Lappaconitine is also studied for its anti-inflammatory and antipyretic properties. With well-documented pharmacokinetics and a defined mechanism of action, it serves as a valuable reference compound in both research and clinical applications.

Lappaconitine structure

Product Name:Lappaconitine

CAS No:32854-75-4

MF:C₃₂H₄₄N₂O₈

MW:584.70

CID:53967

PubChem ID:5281279

Update Time:2025-10-15

Lappaconitine Chemical and Physical Properties

Names and Identifiers

- Lappaconitine
- ,(1-alpha,14-alpha,16-beta)-
- 8,9-triol,20-ethyl-1,14,16-trimethoxy-aconitane-4-(2-acetylamino)benzoate)
- acetyl-10-deoxysepaconitine
- (1a,14a,16b)-20-Ethyl-1,14,16-trimethoxyaconitane-4,8,9-triol 4-(2-acetylamino)benzoate)
- (1α,14α,16β)-20-Ethyl-1,14,16-trimethoxyaconitane-
- 4,8,9-triol4-[2-(acetylamino)benzoate]
- Aconitane-4,8,9-triol, 20-ethyl-1,14,16-trimethoxy-, 4-(2-acetylamino)benzoate, (1-alpha,14-alpha,16-beta)
- (+)-Lappaconitine
- Lannaconitine
- LAPPACONITINE(P)
- Aconitum kusnezoffii Reichb
- lappaconintine
- N-Acetylpuberanidine
- 32854-75-4
- SCHEMBL20024553
- CHEMBL2296176
- AC-34229
- [(1S,2S,3S,4S,5R,6S,8S,9R,13S,16S,17S)-11-ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate
- PD087311
- 1ST2878
- Q-100405
- NCGC00346602-02
- LAPPACONITINE [MI]
- (1S,4S,5S,7S,8S,9S,10S,11S,13R,14S,16S,17R)-20-ethyl-4,8,9-trihydroxy- 1,14,16-trimethoxyacontin-4-yl 2-(acetylamino)benzoate
- Y4M5974F7Z
- LAPPACONITINE [WHO-DD]
- CHEMBL4802123
- PD132535
- UNII-Y4M5974F7Z
- BRN 0072755
- 5-21-06-00291 (Beilstein Handbook Reference)
- ACONITANE-4,8,9-TRIOL, 20-ETHYL-1,14,16-TRIMETHOXY-, 4-(2-(ACETYLAMINO)BENZOATE), (1.ALPHA.,14.ALPHA.,16.BETA.)-
- lappaconite
- Aconitane-4,8,9-triol, 20-ethyl-1,14,16-trimethoxy-, 4-(2-acetylamino)benzoate), (1-alpha,14-alpha,16-beta)-
- NS00094349
- [(1S,2S,3S,4S,5R,6S,8S,9S,13S,16S,17S)-11-Ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate
- N-(2-{[(20-Ethyl-8,9-dihydroxy-1,14,16-trimethoxyaconitan-4-yl)oxy]carbonyl}phenyl)ethanimidic acid
- CHEBI:6378
- SCHEMBL408157
- AKOS026750621
- C08694
- Q27107182
- DTXSID90954503
- AKOS000591682
- BCP19975
- (11-Ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl) 2-acetamidobenzoate
- NSC304666
- 20-Ethyl-8,9-dihydroxy-1,14,16-trimethoxyaconitan-4-yl 2-(acetylamino)benzoate
- NSC-304666
- (ethyl-dihydroxy-trimethoxy-[?]yl) 2-acetamidobenzoate
- AKOS030487486
- MDL： MFCD00171334
- Inchi： 1S/C32H44N2O8/c1-6-34-16-29(42-28(36)18-9-7-8-10-21(18)33-17(2)35)12-11-25(40-4)31-23(29)14-20(26(31)34)30(37)15-22(39-3)19-13-24(31)32(30,38)27(19)41-5/h7-10,19-20,22-27,37-38H,6,11-16H2,1-5H3,(H,33,35)/t19-,20+,22+,23-,24+,25+,26-,27+,29-,30+,31+,32+/m1/s1
- InChI Key： NWBWCXBPKTTZNQ-QOQRDJBUSA-N
- SMILES： O([C@H]1CC[C@]2(CN([C@]3([H])[C@@]4([H])[C@]5(C[C@H](OC)[C@]6([H])[C@H](OC)[C@]5([C@@]([H])(C6)[C@@]13[C@]2([H])C4)O)O)CC)OC(C1C=CC=CC=1NC(=O)C)=O)C

Computed Properties

Exact Mass: 584.31000
Monoisotopic Mass: 584.30976637 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 42
Rotatable Bond Count: 9
Complexity: 1120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 584.7
XLogP3: 1.6
Topological Polar Surface Area: 127Å²

Experimental Properties

Color/Form: Cryst.
Density: 1.1897 (rough estimate)
Melting Point: 217-218°
Boiling Point: 641.72°C (rough estimate)
Flash Point: 389.7±32.9 °C
Refractive Index: 1.6260 (estimate)
Solubility: 生物体外In Vitro:DMSO溶解度31.25 mg/mL(53.45 mM;Need ultrasonic)
PSA: 126.79000
LogP: 2.23250
Specific Rotation: D18 +27° (chloroform)

Lappaconitine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Toxicity：LD50 in mice (mg/kg): 6.9 i.v.; 9.1 i.p.; approx 20 orally (Dybing)
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Lappaconitine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L274779-25mg	Lappaconitine	32854-75-4	≥98%	25mg	¥370.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L274779-100mg	Lappaconitine	32854-75-4	≥98%	100mg	¥1050.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L274779-500mg	Lappaconitine	32854-75-4	≥98%	500mg	¥3707.90	2023-09-02
S e l l e c k ZHONG GUO	S2318-25mg	Lappaconitine	32854-75-4	99.50%	25mg	¥795.19	2023-09-15
ChemScence	CS-3588-100mg	Lappaconitine	32854-75-4	98.04%	100mg	$250.0	2022-04-27
TRC	L175850-100mg	(+)-Lappaconitine >90%	32854-75-4		100mg	$ 181.00	2023-09-07
TRC	L175850-250mg	(+)-Lappaconitine >90%	32854-75-4		250mg	$ 368.00	2023-09-07
TRC	L175850-500mg	(+)-Lappaconitine >90%	32854-75-4		500mg	$ 644.00	2023-09-07
Chengdu Biopurify Phytochemicals Ltd	BP0842-1000mg	Lappaconitine	32854-75-4	98%	1000mg	$160	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP0842-100mg	Lappaconitine	32854-75-4	98%	100mg	$45	2023-09-20

Lappaconitine Production Method

Lappaconitine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:32854-75-4)高乌甲素

Order Number:LE2456362

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:38

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Lappaconitine Related Literature

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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:32854-75-4)高乌甲素

Purity:99%

Quantity:25KG,200KG,1000KG

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